Cas no 117559-35-0 (ditert-butyl-chloro-[ditert-butyl(chloro)silyl]oxysilane)

ditert-butyl-chloro-[ditert-butyl(chloro)silyl]oxysilane structure
117559-35-0 structure
Product Name:ditert-butyl-chloro-[ditert-butyl(chloro)silyl]oxysilane
CAS No:117559-35-0
MF:C16H36Cl2OSi2
MW:371.533445358276
CID:2615428
PubChem ID:21707456
Update Time:2025-04-21

ditert-butyl-chloro-[ditert-butyl(chloro)silyl]oxysilane Chemical and Physical Properties

Names and Identifiers

    • ditert-butyl-chloro-[ditert-butyl(chloro)silyl]oxysilane
    • 117559-35-0
    • 1,1,3,3-Tetra-tert-butyl-1,3-dichlorodisiloxane
    • SCHEMBL7765410
    • DTXSID50617187
    • Inchi: 1S/C16H36Cl2OSi2/c1-13(2,3)20(17,14(4,5)6)19-21(18,15(7,8)9)16(10,11)12/h1-12H3
    • InChI Key: NMRZBOKABIGVLY-UHFFFAOYSA-N
    • SMILES: Cl[Si](C(C)(C)C)(C(C)(C)C)O[Si](C(C)(C)C)(C(C)(C)C)Cl

Computed Properties

  • Exact Mass: 370.1681742Da
  • Monoisotopic Mass: 370.1681742Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

ditert-butyl-chloro-[ditert-butyl(chloro)silyl]oxysilane Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: tert-Butyl methyl ether ;  -78 °C; -78 °C → rt
Reference
Synthesis and crystal structures of tBu-substituted disiloxanes tBu2SiX-O-SiYtBu2 (X = Y = OH, Br; X = OH, Y = H) and of the adducts tBu3SiOH.(HO3SCF3)0.5.H2O and tBu3SiOLi.(LiO3SCF3)2.(H2O)2
Lerner, H.-W.; Scholz, S.; Wiberg, N.; Polborn, K.; Bolte, M.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 2005, 631(10), 1863-1870

ditert-butyl-chloro-[ditert-butyl(chloro)silyl]oxysilane Raw materials

ditert-butyl-chloro-[ditert-butyl(chloro)silyl]oxysilane Preparation Products

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